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Compound of Interest

Compound Name: 4-Nitrocinnamic acid

Cat. No.: B019240 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting point of para-

nitrocinnamic acid (p-NA), a compound of interest in organic synthesis and pharmaceutical

research. The document details its physicochemical properties, presents a standardized

protocol for melting point determination, and discusses the factors influencing its characteristic

thermal behavior.

Physicochemical Properties of para-Nitrocinnamic
Acid
para-Nitrocinnamic acid, systematically named (2E)-3-(4-nitrophenyl)prop-2-enoic acid, is a

yellow crystalline solid.[1][2] It is a derivative of cinnamic acid and is often used as an

intermediate in the synthesis of various organic compounds.[3] Its key physical and chemical

properties are summarized in the table below.
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Property Value Source(s)

Systematic Name
(E)-3-(4-nitrophenyl)prop-2-

enoic acid
[2]

Synonyms
p-Nitrocinnamic acid, 4-

Nitrocinnamic acid
[4][5]

CAS Number 619-89-6 [3][4]

Molecular Formula C₉H₇NO₄ [4][5]

Molecular Weight 193.16 g/mol [2]

Appearance
Light yellow crystal / Beige

powder
[2][3][6]

Melting Point (°C) 289 (decomposes) [7]

286 (decomposes) [8]

285-288 [3]

200-202 [1][3]

pKa 3.41 [6]

Solubility Insoluble in water [1][3]

Note: The variability in the reported melting point may be attributed to the presence of different

isomers (predominantly trans) or variations in experimental conditions and purity.[9]

Experimental Determination of Melting Point
The melting point of a crystalline solid is a critical parameter for its identification and purity

assessment. The following protocol outlines a standard method for determining the melting

point of para-nitrocinnamic acid using a capillary melting point apparatus.

Materials and Equipment
para-Nitrocinnamic acid sample (high purity)

Capillary tubes (open at one end)
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Mortar and pestle or spatula

Melting point apparatus (e.g., Melt-Temp)

Thermometer (calibrated)

Long glass tube for packing

Detailed Protocol
Sample Preparation:

Place a small amount of the para-nitrocinnamic acid sample on a clean, dry surface like a

watch glass.

Using a spatula or mortar and pestle, carefully pulverize the crystals into a fine, uniform

powder.[10] This ensures efficient and even heat transfer.

Capillary Tube Loading:

Invert an open-ended capillary tube and press the open end into the powdered sample. A

small amount of the powder will be forced into the tube.

Invert the tube and gently tap the sealed end on a hard surface to move the powder to the

bottom.

To achieve dense packing, drop the capillary tube, sealed end down, through a long glass

tube (approx. 1 meter) onto a hard surface.[10] Repeat this process 3-4 times.

The final packed sample height should be between 2-4 mm to ensure an accurate melting

point range.[10]

Melting Point Measurement:

Place the loaded capillary tube into the sample holder of the melting point apparatus.

Set the apparatus to heat at a moderate rate (e.g., 10-20°C per minute) for an initial rapid

determination.
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Observe the sample and record the approximate melting range.

Allow the apparatus to cool. Prepare a new sample.

For an accurate measurement, begin heating rapidly to about 20°C below the approximate

melting point found in the previous step.

Reduce the heating rate to 1-2°C per minute as you approach the expected melting point.

Record the temperature at which the first drop of liquid appears (T₁).

Continue heating slowly and record the temperature at which the entire sample has melted

into a clear liquid (T₂).

The melting point is reported as the range T₁ - T₂. For pure para-nitrocinnamic acid, this

range should be narrow (1-2°C).

Safety Precautions:

Wear appropriate personal protective equipment (PPE), including safety goggles and

gloves.

para-Nitrocinnamic acid may cause skin and eye irritation.[2][3] Avoid inhalation of the

powder and direct contact with skin and eyes.[3] Handle the compound in a well-ventilated

area or fume hood.

Experimental Workflow Visualization
The following diagram illustrates the key stages in the experimental workflow for determining

the melting point of para-nitrocinnamic acid.
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Caption: Workflow for Melting Point Determination.
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Conclusion
The melting point of para-nitrocinnamic acid is a key identifier of its purity and isomeric form,

with the trans isomer typically exhibiting a high melting point around 289°C with decomposition.

[7] Discrepancies in reported values highlight the importance of using standardized, carefully

executed experimental protocols, such as the one detailed in this guide. Accurate

determination of this physical property is essential for researchers in synthetic chemistry and

drug development to ensure material quality and consistency in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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